![molecular formula C7H17NO B1590333 4-(Isopropylamino)butanol CAS No. 42042-71-7](/img/structure/B1590333.png)
4-(Isopropylamino)butanol
Overview
Description
4-(Isopropylamino)butanol, also known by its CAS number 42042-71-7, is an organic compound belonging to the group of alcohols . It is primarily used as a solvent in various chemical applications but can also be used as an intermediate in chemical synthesis . It is a colorless liquid with an alkaline reaction .
Synthesis Analysis
The synthesis of this compound involves using 200 gm of 4-amino-1-butanol dissolved in a mixed solvent of 400 ml of acetone and 1000 ml of ethanol. After adding 20 gm of 10% Pd/C, hydrogenation is carried out under the pressure of 10 kg for 4-5 hours .Molecular Structure Analysis
The molecular formula of this compound is C7H17NO . The average mass is 131.216 Da and the monoisotopic mass is 131.131012 Da .Chemical Reactions Analysis
This compound is a colorless liquid with an alkaline reaction. It reacts easily with acids and is soluble in water .Physical And Chemical Properties Analysis
This compound is a colorless liquid with an alkaline reaction . It reacts easily with acids and is soluble in water . The boiling point of this substance is 242°C . In the presence of ammonium chloride, the solution becomes acidic .Scientific Research Applications
Biofuel and Energy Production
Iso-butanol as a Diesel Engine Fuel : Iso-butanol, a naturally occurring 4-carbon alcohol, has been studied for its effects on the performance and emissions of a DI diesel engine. The research involved using a 40% iso-butanol/diesel blend and optimizing engine parameters like injection pressure, timing, and exhaust gas recirculation. This study highlights the potential of iso-butanol in enhancing engine efficiency and reducing emissions (Saravanan et al., 2017).
Iso-butanol in Spark-Ignition Engine : The addition of iso-butanol to ethanol-gasoline blend was studied for its impact on engine performance and emission characteristics. The research demonstrated that blends with iso-butanol exhibit improved brake power and reduced emissions, highlighting its effectiveness as a fuel additive in spark-ignition engines (Zaharin et al., 2018).
Chemical Synthesis and Pharmacology
Synthesis of Beta-Adrenergic Blocking Agents : Compounds derived from isopropylamino propanols, including 4-(Isopropylamino)butanol, have been synthesized and evaluated for their beta-adrenergic blocking effects. These studies provide insights into the potential pharmacological applications of such compounds (Vattipalli et al., 2008).
Production of Chiral Amines : The biosynthesis of (R)-3-amino-1-butanol, a key intermediate in the treatment of HIV/AIDS, was explored using a novel transaminase enzyme. This study showcases the role of isopropylamino propanols in the green and efficient production of chiral amines (Tang et al., 2019).
CO2 Capture and Environmental Applications : Research on 4-isopropylamino-2-butanol (IPAB) as a potential CO2 absorbent demonstrated its high CO2 loading capacity and low regeneration energy. This indicates the application of isopropylamino propanols in environmental and greenhouse gas control technologies (Liu et al., 2016).
Isopropanol-Butanol Production from Biomass : The production of isopropanol and butanol from sugarcane and sweet sorghum juices using Clostridium beijerinckii highlights the role of isopropylamino propanols in the biofuel industry. This research contributes to the understanding of renewable sources for fuel production (Rochón et al., 2019).
Safety and Hazards
4-(Isopropylamino)butanol is classified as a flammable liquid and vapor. It may be corrosive to metals and harmful if swallowed. It causes severe skin burns and eye damage and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
properties
IUPAC Name |
4-(propan-2-ylamino)butan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-7(2)8-5-3-4-6-9/h7-9H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPLWOCGPIGUXOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70513753 | |
Record name | 4-[(Propan-2-yl)amino]butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70513753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42042-71-7 | |
Record name | 4-[(Propan-2-yl)amino]butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70513753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Isopropylamino)butanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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